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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 4-bromo-2-fluorobenzaldehyde. The information herein

is critical for ensuring the integrity of this compound in research and development, particularly

in the pharmaceutical and agrochemical industries where it serves as a key intermediate.[1]

This guide outlines the known stability profile, potential degradation pathways, and detailed

protocols for stability assessment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-bromo-2-fluorobenzaldehyde is

presented in the table below. Understanding these properties is fundamental to its proper

handling and storage.
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Property Value References

CAS Number 57848-46-1 [2][3][4]

Molecular Formula C₇H₄BrFO [2][3][4]

Molecular Weight 203.01 g/mol [2][3][4]

Appearance
White to light yellow or beige

crystalline solid/powder
[1][4]

Melting Point 58-62 °C [4]

Boiling Point 42 °C at 19 mmHg [4]

Solubility Insoluble in water [1][4]

Sensitivity Air and light sensitive

Stability Profile and Storage Conditions
4-Bromo-2-fluorobenzaldehyde is sensitive to environmental factors, necessitating specific

storage and handling procedures to prevent degradation.

Key Stability Concerns:

Oxidation: Aromatic aldehydes are susceptible to oxidation, especially when exposed to air.

This can lead to the formation of the corresponding carboxylic acid, 4-bromo-2-fluorobenzoic

acid.

Light Sensitivity: Exposure to light can induce photochemical reactions, potentially leading to

polymerization or the formation of other degradation products.

Incompatibilities: This compound is incompatible with strong oxidizing agents and strong

bases. Contact with these substances should be avoided to prevent vigorous reactions and

degradation.

Recommended Storage Conditions:
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To maintain the purity and stability of 4-bromo-2-fluorobenzaldehyde, the following storage

conditions are recommended:

Parameter Recommendation Rationale

Temperature
Room temperature (can be

stored in a cool place, <15°C)

Prevents thermal degradation

and reduces the rate of

potential oxidative

degradation.

Atmosphere
Store under an inert gas (e.g.,

argon or nitrogen)

Minimizes exposure to oxygen,

thereby preventing oxidation to

the carboxylic acid.

Light

Keep in a tightly sealed, light-

resistant container in a dark

place.

Protects the compound from

photochemical degradation.

Moisture Store in a dry environment.

Prevents potential hydrolysis

and other moisture-mediated

degradation pathways.

Potential Degradation Pathways
While specific degradation pathways for 4-bromo-2-fluorobenzaldehyde are not extensively

documented in publicly available literature, potential degradation routes can be inferred based

on the chemical reactivity of substituted benzaldehydes. The primary degradation product is

likely the result of oxidation.
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Figure 1. Potential Degradation Pathways for 4-Bromo-2-fluorobenzaldehyde.

Experimental Protocols for Stability Assessment
To ensure the quality and establish a comprehensive stability profile of 4-bromo-2-
fluorobenzaldehyde, a forced degradation study is recommended. Such studies are crucial for

identifying potential degradation products and developing stability-indicating analytical

methods.

Forced Degradation Study Workflow:

The following diagram outlines a typical workflow for a forced degradation study.
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Figure 2. Experimental Workflow for a Forced Degradation Study.

Detailed Methodologies:
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Preparation of Stock Solution: Prepare a stock solution of 4-bromo-2-fluorobenzaldehyde
in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

Acidic Conditions: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid.

Incubate the mixture at 60°C and collect samples at predetermined time points.

Alkaline Conditions: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide.

Keep the mixture at room temperature and collect samples at various intervals.

Oxidative Conditions: Treat the stock solution with 3% hydrogen peroxide at room

temperature. Monitor the reaction and collect samples over time.

Thermal Stress: Subject the solid compound and the stock solution to dry heat at 80°C.

Photolytic Stress: Expose the solid compound and the stock solution to light providing an

overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

Analytical Method:

A stability-indicating method, typically reverse-phase high-performance liquid chromatography

(HPLC) with UV detection, should be developed and validated to separate the parent

compound from its degradation products.

Example HPLC Conditions:

Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Column Temperature: 30°C

Summary of Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b134337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The results from the forced degradation study should be tabulated to provide a clear overview

of the stability of 4-bromo-2-fluorobenzaldehyde under different stress conditions. The table

below serves as a template for presenting such data.

Table 1: Example Data from a Forced Degradation Study

Stress Condition Duration

Assay of 4-Bromo-
2-
fluorobenzaldehyd
e (%)

Major Degradation
Product (% Peak
Area)

Control (Initial) 0 h 99.8 -

0.1 M HCl 24 h 98.5 Not Detected

0.1 M NaOH 8 h 92.1 Degradant 1 (5.8%)

3% H₂O₂ 24 h 85.3

4-Bromo-2-

fluorobenzoic acid

(12.5%)

Thermal (80°C) 48 h 99.2 Not Detected

Photolytic (ICH Q1B) - 96.7 Degradant 2 (2.1%)

Note: The data presented in this table is illustrative and should be generated through rigorous

experimental work.

Conclusion
4-Bromo-2-fluorobenzaldehyde is a stable compound when stored under the recommended

conditions. Its primary sensitivities are to air (oxidation) and light. For critical applications in

research and drug development, it is imperative to adhere to the storage guidelines of keeping

it in a cool, dark, and dry place under an inert atmosphere. A thorough forced degradation

study is essential to fully understand its stability profile, identify potential impurities, and

develop robust, stability-indicating analytical methods. This will ensure the quality and reliability

of the compound throughout its lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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